Cas no 2138105-86-7 (2-ethyl-5-(furan-3-yl)aniline)

• Product Name: 2-ethyl-5-(furan-3-yl)aniline
• CAS No: 2138105-86-7
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5799929
• PubChem ID: 165490185
• Update Time: 2025-05-28

2-ethyl-5-(furan-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(furan-3-yl)aniline
• EN300-1142424
• 2138105-86-7

• Inchi： 1S/C12H13NO/c1-2-9-3-4-10(7-12(9)13)11-5-6-14-8-11/h3-8H,2,13H2,1H3
• InChI Key： MBMIVEUBSVSRFU-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C=CC(=C(C=1)N)CC

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-ethyl-5-(furan-3-yl)aniline

Research Brief on 2-ethyl-5-(furan-3-yl)aniline (CAS: 2138105-86-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

The compound 2-ethyl-5-(furan-3-yl)aniline (CAS: 2138105-86-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This aromatic amine, featuring a furan moiety, has demonstrated promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its unique properties and therapeutic possibilities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-ethyl-5-(furan-3-yl)aniline, highlighting its efficient production via palladium-catalyzed cross-coupling reactions. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, the furan ring's electron-rich nature was found to enhance the compound's interaction with biological targets, particularly in the context of enzyme inhibition.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 2-ethyl-5-(furan-3-yl)aniline was investigated as a scaffold for designing novel kinase inhibitors. The researchers demonstrated that modifications to the aniline and furan groups could yield derivatives with selective activity against specific kinases involved in cancer progression. These findings underscore the compound's versatility as a building block for targeted therapies.

Beyond its pharmacological applications, 2-ethyl-5-(furan-3-yl)aniline has also been explored in material science. A 2023 study in ACS Applied Materials & Interfaces revealed its potential as a precursor for conductive polymers. The compound's ability to form stable, π-conjugated systems was leveraged to develop materials with enhanced electronic properties, suitable for biosensors and organic electronics.

In conclusion, 2-ethyl-5-(furan-3-yl)aniline (CAS: 2138105-86-7) represents a multifaceted compound with broad applicability in chemical biology and pharmaceutical research. Its synthetic accessibility, structural versatility, and biological activity make it a valuable subject for ongoing and future studies. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs in drug development and material science.